N-(2-phenoxyphenyl)-2-(2-(3-phenylureido)thiazol-4-yl)acetamide

• IUPAC Name: N-(2-phenoxyphenyl)-2-[2-(phenylcarbamoylamino)-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C24H20N4O3S/c29-22(27-20-13-7-8-14-21(20)31-19-11-5-2-6-12-19)15-18-16-32-24(26-18)28-23(30)25-17-9-3-1-4-10-17/h1-14,16H,15H2,(H,27,29)(H2,25,26,28,30)
• InChI Key: HOXWFIBREHKDKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NC2=NC(=CS2)CC(=O)NC3=CC=CC=C3OC4=CC=CC=C4
• Molecular Formula: C24H20N4O3S
• Molecular Weight: 444.5 g/mol

Description

N-(2-phenoxyphenyl)-2-(2-(3-phenylureido)thiazol-4-yl)acetamide, also known as PP2A inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been shown to inhibit protein phosphatase 2A (PP2A), which is an important enzyme involved in a variety of cellular processes. The purpose of

Scientific Research Applications

Glutaminase Inhibition for Cancer Therapy

Compounds structurally related to N-(2-phenoxyphenyl)-2-(2-(3-phenylureido)thiazol-4-yl)acetamide, such as bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, have been investigated for their potential in cancer therapy. These compounds are designed to inhibit glutaminase, an enzyme critical for the metabolic processes of cancer cells, thereby attenuating tumor growth. For example, certain analogs have shown efficacy in inhibiting the growth of human lymphoma cells both in vitro and in vivo models, suggesting their potential for further development as cancer therapeutics (Shukla et al., 2012).

Antimicrobial Activity

Another area of research involves the evaluation of compounds with a similar molecular structure for their antimicrobial properties. For instance, a series of 2-substituted phenoxy-N-(4-substituted phenyl-5-(1H-1,2,4-triazol-1-yl)thiazol-2-yl)acetamide derivatives demonstrated promising antimicrobial activity against various plant fungi and bacteria. These findings highlight the potential of such compounds in addressing resistant microbial strains and contributing to the development of new antimicrobial agents (Liao et al., 2017).

Synthesis and Characterization of Novel Molecules

The synthesis and characterization of novel derivatives incorporating the thiazol-4-yl acetamide moiety have been extensively studied. These efforts aim to explore the chemical space around this core structure for various biological activities. For instance, research into the synthesis of novel 1,3,4-oxadiazole derivatives containing benzimidazole moieties has contributed to a better understanding of the structural requirements for biological activity, paving the way for the development of new therapeutic agents (Li Ying-jun, 2012).